Cas no 1946813-59-7 (tert-butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoate)

• Product Name: tert-butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoate
• CAS No: 1946813-59-7
• MF: C₁₇H₂₃N₃O₂
• MW: 301.383424043655
• MDL: MFCD30378101
• CID: 5686169
• PubChem ID: 125725735
• Update Time: 2025-06-14

tert-butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[(4-amino-3,5-dimethyl-1h-pyrazol-1-yl)methyl]benzoate
• EN300-23886305
• 1946813-59-7
• tert-butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoate

• MDL： MFCD30378101
• Inchi： 1S/C17H23N3O2/c1-11-15(18)12(2)20(19-11)10-13-8-6-7-9-14(13)16(21)22-17(3,4)5/h6-9H,10,18H2,1-5H3
• InChI Key： TXYLXYGIGLLQLO-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1CN1C(C)=C(C(C)=N1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 301.17902698g/mol
• Monoisotopic Mass: 301.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoate

Research Brief on tert-Butyl 2-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoate (CAS: 1946813-59-7)

In recent years, the compound tert-butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoate (CAS: 1946813-59-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole and benzoate structural motifs, has been explored for its potential applications in drug discovery and development. The latest studies highlight its role as a versatile intermediate in the synthesis of biologically active molecules, particularly in the design of kinase inhibitors and anti-inflammatory agents.

Recent research has focused on the synthetic pathways and optimization of tert-butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis route, achieving high yields and purity. The compound's stability under various conditions was also investigated, revealing its suitability for further derivatization. These findings are critical for scaling up production and ensuring reproducibility in industrial applications.

In addition to its synthetic utility, the biological activity of tert-butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoate has been a subject of interest. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory activity against specific protein kinases involved in inflammatory pathways. Researchers are now exploring its potential as a scaffold for developing novel anti-inflammatory drugs, with promising results in cell-based assays.

Another notable development is the use of this compound in proteolysis-targeting chimeras (PROTACs). A 2024 study in ACS Chemical Biology reported the incorporation of tert-butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoate into PROTAC molecules designed to target oncogenic proteins. The study demonstrated enhanced degradation efficiency, highlighting the compound's potential in targeted protein degradation therapies.

Despite these advancements, challenges remain in the clinical translation of tert-butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoate-based therapeutics. Issues such as bioavailability and metabolic stability need to be addressed through further structural optimization. Ongoing research aims to overcome these hurdles by modifying the compound's core structure while preserving its biological activity.

In conclusion, tert-butyl 2-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoate (CAS: 1946813-59-7) represents a promising candidate in pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive scaffold underscores its versatility. Future studies should focus on expanding its applications, optimizing its pharmacokinetic properties, and exploring its potential in novel therapeutic modalities.